Cas no 1286733-25-2 (4-amino-3-(4-methoxyphenyl)-N-(4-methylphenyl)methyl-1,2-thiazole-5-carboxamide)

4-Amino-3-(4-methoxyphenyl)-N-(4-methylphenyl)methyl-1,2-thiazole-5-carboxamide is a specialized thiazole derivative with potential applications in medicinal chemistry and pharmaceutical research. Its structure features a carboxamide group linked to a substituted thiazole core, offering versatility for further functionalization. The presence of methoxy and methylphenyl substituents enhances its electronic and steric properties, making it a candidate for studying structure-activity relationships in drug discovery. This compound may exhibit biological activity due to its heterocyclic framework, which is common in bioactive molecules. Its well-defined molecular architecture allows for precise modifications, supporting its use in the development of novel therapeutic agents or as an intermediate in synthetic pathways.

4-amino-3-(4-methoxyphenyl)-N-(4-methylphenyl)methyl-1,2-thiazole-5-carboxamide structure

1286733-25-2 structure

Product Name:4-amino-3-(4-methoxyphenyl)-N-(4-methylphenyl)methyl-1,2-thiazole-5-carboxamide

CAS No:1286733-25-2

MF:C₁₉H₁₉N₃O₂S

MW:353.438062906265

CID:5919889

PubChem ID:52906128

Update Time:2025-07-22

4-amino-3-(4-methoxyphenyl)-N-(4-methylphenyl)methyl-1,2-thiazole-5-carboxamide Chemical and Physical Properties

Names and Identifiers

- 4-amino-3-(4-methoxyphenyl)-N-(4-methylphenyl)methyl-1,2-thiazole-5-carboxamide
- AKOS024486555
- 4-amino-3-(4-methoxyphenyl)-N-[(4-methylphenyl)methyl]-1,2-thiazole-5-carboxamide
- F3407-4797
- CHEMBL4917839
- 4-amino-3-(4-methoxyphenyl)-N-(4-methylbenzyl)isothiazole-5-carboxamide
- 1286733-25-2
- Inchi： 1S/C19H19N3O2S/c1-12-3-5-13(6-4-12)11-21-19(23)18-16(20)17(22-25-18)14-7-9-15(24-2)10-8-14/h3-10H,11,20H2,1-2H3,(H,21,23)
- InChI Key： IEJNFIKEAWSFAF-UHFFFAOYSA-N
- SMILES： S1C(C(NCC2C=CC(C)=CC=2)=O)=C(C(C2C=CC(=CC=2)OC)=N1)N

Computed Properties

Exact Mass: 353.11979803g/mol
Monoisotopic Mass: 353.11979803g/mol
Isotope Atom Count: 0
Hydrogen Bond Donor Count: 2
Hydrogen Bond Acceptor Count: 5
Heavy Atom Count: 25
Rotatable Bond Count: 5
Complexity: 434
Covalently-Bonded Unit Count: 1
Defined Atom Stereocenter Count: 0
Undefined Atom Stereocenter Count : 0
Defined Bond Stereocenter Count: 0
Undefined Bond Stereocenter Count: 0
XLogP3: 4
Topological Polar Surface Area: 106Å²

4-amino-3-(4-methoxyphenyl)-N-(4-methylphenyl)methyl-1,2-thiazole-5-carboxamide Pricemore >>

Related Categories	No.	Product Name	Cas No.	Purity	Specification	Price	update time	Inquiry
Life Chemicals	F3407-4797-1mg	4-amino-3-(4-methoxyphenyl)-N-[(4-methylphenyl)methyl]-1,2-thiazole-5-carboxamide	1286733-25-2		1mg	$54.0	2023-09-10

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Additional information on 4-amino-3-(4-methoxyphenyl)-N-(4-methylphenyl)methyl-1,2-thiazole-5-carboxamide

Comprehensive Overview of 4-amino-3-(4-methoxyphenyl)-N-(4-methylphenyl)methyl-1,2-thiazole-5-carboxamide (CAS No. 1286733-25-2)

The compound 4-amino-3-(4-methoxyphenyl)-N-(4-methylphenyl)methyl-1,2-thiazole-5-carboxamide, identified by its CAS No. 1286733-25-2, is a specialized thiazole derivative with significant potential in pharmaceutical and agrochemical research. Its unique molecular structure, featuring a methoxyphenyl and methylphenyl moiety, makes it a subject of interest for drug discovery and material science applications. Researchers are increasingly exploring its role in modulating biological pathways, particularly in the context of enzyme inhibition and receptor binding.

In recent years, the demand for heterocyclic compounds like 4-amino-3-(4-methoxyphenyl)-N-(4-methylphenyl)methyl-1,2-thiazole-5-carboxamide has surged due to their versatility in medicinal chemistry. This compound’s carboxamide group and thiazole ring are key structural features that contribute to its bioactivity. Studies suggest its potential in addressing inflammatory diseases and metabolic disorders, aligning with current trends in precision medicine and targeted therapy.

The synthesis of CAS No. 1286733-25-2 involves multi-step organic reactions, including condensation and cyclization techniques. Its high purity and stability under standard conditions make it suitable for laboratory-scale experiments and industrial applications. Analytical methods such as HPLC and NMR spectroscopy are commonly employed to characterize this compound, ensuring compliance with quality control standards.

From an SEO perspective, users frequently search for terms like "thiazole carboxamide uses", "CAS 1286733-25-2 supplier", and "4-amino-3-(4-methoxyphenyl)-N-(4-methylphenyl)methyl-1,2-thiazole-5-carboxamide synthesis". These queries reflect the growing interest in custom synthesis and bulk procurement of niche chemicals. Additionally, the compound’s relevance to drug development and biochemical assays positions it as a hot topic in academic and industrial forums.

Environmental and safety considerations are also critical when handling 4-amino-3-(4-methoxyphenyl)-N-(4-methylphenyl)methyl-1,2-thiazole-5-carboxamide. While it is not classified as a hazardous substance, proper personal protective equipment (PPE) and ventilation are recommended during laboratory use. Regulatory frameworks such as REACH and GMP provide guidelines for its safe handling and storage.

In conclusion, CAS No. 1286733-25-2 represents a promising candidate for advancing therapeutic innovations and material science. Its structural complexity and functional diversity underscore its value in modern chemistry. As research progresses, this compound may unlock new avenues for treating chronic diseases and enhancing biocompatible materials, further solidifying its importance in scientific and industrial communities.